![molecular formula C14H12O3 B6379398 4-(4-Formylphenyl)-2-methoxyphenol, 95% CAS No. 1261946-58-0](/img/structure/B6379398.png)
4-(4-Formylphenyl)-2-methoxyphenol, 95%
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Overview
Description
4-(4-Formylphenyl)-2-methoxyphenol, 95%, is a chemical compound that has been studied extensively in scientific research. It is a white, crystalline solid with a melting point of 87-89°C, and it is soluble in ethanol, methanol, and acetic acid. It is a member of the phenolic family, and it is believed to have many applications in research and industry.
Mechanism of Action
The exact mechanism of action of 4-(4-Formylphenyl)-2-methoxyphenol, 95%, is not known. However, it is believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. It is also believed to act as an anti-inflammatory, inhibiting the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Formylphenyl)-2-methoxyphenol, 95%, have been studied extensively in research. It has been found to have antioxidant, anti-inflammatory, and anti-microbial properties. It has also been found to have anti-cancer properties, as well as to have anti-diabetic and anti-obesity effects.
Advantages and Limitations for Laboratory Experiments
The main advantage of 4-(4-Formylphenyl)-2-methoxyphenol, 95%, for laboratory experiments is that it is a relatively pure compound, with a purity of 95%. This makes it ideal for use in research, as it is easier to control the concentration of the compound in experiments. The main limitation of 4-(4-Formylphenyl)-2-methoxyphenol, 95%, is that its mechanism of action is not fully understood. This makes it difficult to predict its effects in different biological systems, and it can make it difficult to accurately interpret the results of experiments.
Future Directions
The future directions for 4-(4-Formylphenyl)-2-methoxyphenol, 95%, are numerous. Further research is needed to better understand its mechanism of action, as well as to explore its potential applications in medicine and industry. Research is also needed to explore its potential for use as a food preservative, as well as its potential for use as a cosmetic ingredient. Additionally, research is needed to explore its potential for use in the treatment of various diseases. Finally, research is needed to explore its potential for use in the development of new materials, such as polymers, coatings, and adhesives.
Synthesis Methods
4-(4-Formylphenyl)-2-methoxyphenol, 95%, can be synthesized through a condensation reaction of p-toluic acid and 4-methoxyphenol in aqueous acetic acid. This reaction is catalyzed by sulfuric acid, and it produces a white, crystalline solid. The reaction is typically carried out at a temperature of 80-90°C, and it is typically complete within 2-3 hours. The reaction yields a 95% pure product.
Scientific Research Applications
4-(4-Formylphenyl)-2-methoxyphenol, 95%, has been studied extensively in scientific research. It has been used as a model compound for the study of the mechanism of action of other phenolic compounds, as well as for the study of the effects of phenolic compounds on biological systems. It has also been used as a model compound to study the effects of phenolic compounds on the environment.
properties
IUPAC Name |
4-(4-hydroxy-3-methoxyphenyl)benzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3/c1-17-14-8-12(6-7-13(14)16)11-4-2-10(9-15)3-5-11/h2-9,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEBKJRGFWYLRNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC=C(C=C2)C=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10685443 |
Source
|
Record name | 4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10685443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261946-58-0 |
Source
|
Record name | 4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10685443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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